Cas no 63807-90-9 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl-)

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl-
• CAS No: 63807-90-9
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 837584
• PubChem ID: 91884812
• Update Time: 2025-07-15

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl-
• Dihydroalpinumisoflavone
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethy...
• 5-Hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-3,4-dihydro-2H,6H-pyra no[3,2-g]chromen-6-one
• Erythrivarone A
• beta-Isowighteone
• [ "beta-Isowighteone" ]
• 5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-3,4-dihydropyrano[3,2-g]chromen-6-one
• 5-Hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-3,4-dihydro-2H,6H-pyrano[3,2-g]chromen-6-one
• CS-0024139
• 63807-90-9
• AKOS032962110
• HY-N3743
• FS-8911
• 5,4'-Dihydroxy-6'',6''-dimethyl-4'',5''-dihydropyrano[2'',3'':7,6]isoflavone
• 5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6H,7H-pyrano[3,2-g]chromen-4-one
• G82895
• DA-52540

• Inchi： 1S/C20H18O5/c1-20(2)8-7-13-15(25-20)9-16-17(18(13)22)19(23)14(10-24-16)11-3-5-12(21)6-4-11/h3-6,9-10,21-22H,7-8H2,1-2H3
• InChI Key： BNPMTCOAGXAAIT-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C=2CCC1(C)C)O

Computed Properties

• Exact Mass: 338.11542367g/mol
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 555.8±50.0 °C at 760 mmHg
• Flash Point: 202.2±23.6 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4- dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl-

Comprehensive Overview of 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 3,4-dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl- (CAS No. 63807-90-9)

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 3,4-dihydro-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl- (CAS No. 63807-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one is composed of a benzopyran core with multiple functional groups, including hydroxyl groups and a dimethyl substituent. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one exhibits significant antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its antioxidant properties, this compound has been investigated for its anti-inflammatory effects. Inflammatory responses are a common feature of many chronic diseases, and compounds with anti-inflammatory properties can offer therapeutic benefits. A study published in the Inflammation Research journal demonstrated that 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The pharmacokinetic properties of 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one have also been studied to assess its suitability as a drug candidate. Research conducted by a team at the University of California found that this compound has favorable absorption and distribution profiles. The compound's lipophilicity allows it to cross biological membranes efficiently, enhancing its bioavailability.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While extensive clinical trials for 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one are still ongoing, preliminary results are promising. Phase I trials have shown that the compound is well-tolerated by human subjects at therapeutic doses with minimal adverse effects.

The potential applications of 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one extend beyond traditional pharmaceuticals. In the field of cosmetics and personal care products, this compound's antioxidant properties make it a valuable ingredient for skin care formulations. Topical application of formulations containing this compound has been shown to reduce signs of aging and improve skin health.

In conclusion, 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one (CAS No. 63807-90-9) is a multifaceted compound with promising therapeutic and cosmetic applications. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments and improving human health.